[2-(Methoxy)-3-nitrophenyl]acetaldehyde

• Molecular Formula: C9H9NO4
• Molecular Weight: 195.17 g/mol
• IUPAC Name: 2-(2-methoxy-3-nitrophenyl)acetaldehyde
• InChI: InChI=1S/C9H9NO4/c1-14-9-7(5-6-11)3-2-4-8(9)10(12)13/h2-4,6H,5H2,1H3
• InChI Key: YGRBROHUOGSBNR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1[N+](=O)[O-])CC=O

Description

[2-(Methoxy)-3-nitrophenyl]acetaldehyde (CAS: Not explicitly provided in evidence) is an aromatic aldehyde characterized by a benzene ring substituted with a methoxy (-OCH₃) group at the 2-position and a nitro (-NO₂) group at the 3-position, linked to an acetaldehyde moiety. This compound is of interest in organic synthesis due to the electronic interplay between its substituents, which influences reactivity, stability, and applications in pharmaceuticals or agrochemicals.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The position of nitro and methoxy groups on the phenyl ring significantly alters electronic properties:

• Nitro groups are strongly electron-withdrawing, directing electrophilic substitution to meta positions.
• Methoxy groups are electron-donating, directing reactions to ortho and para positions.

Compound Name	Substituent Positions	Key Electronic Effects
[2-(Methoxy)-3-nitrophenyl]acetaldehyde	2-OCH₃, 3-NO₂	Methoxy (ortho) competes with nitro (meta), creating a polarized ring for selective reactivity.
2-(3-Nitrophenyl)acetaldehyde [CAS 66146-33-6]	3-NO₂	Nitro group dominates, directing reactions to meta positions; lacks methoxy’s electron donation.
2-(3-Methoxy-4-nitrophenyl)acetic acid [CAS 5803-22-5]	3-OCH₃, 4-NO₂	Methoxy (meta) and nitro (para) create distinct electronic environments compared to the target compound.

Key Insight : The target compound’s 2-methoxy group may sterically hinder reactions at the ortho position, while the 3-nitro group stabilizes negative charges, making the aldehyde moiety more electrophilic.

Physical Properties

Substituents influence boiling points, solubility, and chromatographic behavior:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Boiling Point/GC Retention Behavior	Solubility Trends
[2-(Methoxy)-3-nitrophenyl]acetaldehyde	C₉H₉NO₄	~195.1 (estimated)	Higher boiling point than non-methoxy analogs due to OCH₃	Moderate in polar solvents
2-(3-Nitrophenyl)acetaldehyde	C₈H₇NO₃	165.1	Boiling point inferred lower; shorter GC retention vs. chloro analogs	Lower polarity than methoxy derivatives
2-(2-Methyl-3-nitrophenyl)acetamide	C₉H₁₀N₂O₃	194.2	Solid at room temperature; non-volatile	Soluble in DMSO, acetone

Key Insight : The methoxy group in the target compound increases polarity and boiling point compared to nitro-only analogs, enhancing solubility in polar aprotic solvents.

Reactivity and Stability

• Aldehyde vs. Amide/Acid Derivatives : The aldehyde group in the target compound is more reactive than the acetamide group in 2-(2-methyl-3-nitrophenyl)acetamide , making it prone to nucleophilic addition or oxidation.
• Synthetic Routes: 2-(3-Nitrophenyl)acetaldehyde is synthesized via oxidation of 2-(3-nitrophenyl)ethanol using hypervalent iodine reagents . The target compound may require protection of the methoxy group during synthesis to prevent undesired side reactions.